Cas no 84257-94-3 (2-Azetidinone, 1-(1H-benzimidazol-2-yl)-3-chloro-4-(4-methoxyphenyl)-)

• Product Name: 2-Azetidinone, 1-(1H-benzimidazol-2-yl)-3-chloro-4-(4-methoxyphenyl)-
• CAS No: 84257-94-3
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 667471
• PubChem ID: 13353032
• Update Time: 2025-04-19

2-Azetidinone, 1-(1H-benzimidazol-2-yl)-3-chloro-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(1H-benzimidazol-2-yl)-3-chloro-4-(4-methoxyphenyl)-
• 1-(1H-benzimidazol-2-yl)-3-chloro-4-(4-methoxyphenyl)azetidin-2-one
• 84257-94-3
• DTXSID50537992

• Inchi： 1S/C17H14ClN3O2/c1-23-11-8-6-10(7-9-11)15-14(18)16(22)21(15)17-19-12-4-2-3-5-13(12)20-17/h2-9,14-15H,1H3,(H,19,20)
• InChI Key： VYYQJOBSSMDJTD-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2=NC3C=CC=CC=3N2)C1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų